1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,6-difluorophenyl)ethyl]piperidine

• IUPAC Name: 1-[4-[3-[2-(2,6-difluorophenyl)ethyl]piperidine-1-carbonyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H28F2N2O2/c1-15(26)24-12-9-17(10-13-24)21(27)25-11-3-4-16(14-25)7-8-18-19(22)5-2-6-20(18)23/h2,5-6,16-17H,3-4,7-14H2,1H3
• InChI Key: GRBJBBVWHKWTMP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)N2CCCC(C2)CCC3=C(C=CC=C3F)F
• Molecular Formula: C21H28F2N2O2
• Molecular Weight: 378.5 g/mol

Description

1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,6-difluorophenyl)ethyl]piperidine, also known as DFP-10825, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been synthesized using a specific method. The aim of

Mechanism of Action

The exact mechanism of action of 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,6-difluorophenyl)ethyl]piperidine is not fully understood. However, it has been reported to act as a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR). The α7 nAChR is involved in several physiological processes, including neurotransmitter release, synaptic plasticity, and inflammation. By blocking the α7 nAChR, this compound may modulate these processes and produce its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to produce several biochemical and physiological effects in animal models. It has been reported to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-1β, in the spinal cord and brain. Additionally, this compound has been shown to increase the levels of anti-inflammatory cytokines, such as IL-10, in the spinal cord and brain. These findings suggest that this compound may have anti-inflammatory effects by modulating the immune response.

Advantages and Limitations for Lab Experiments

1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,6-difluorophenyl)ethyl]piperidine has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it an interesting target for research. Additionally, this compound has been reported to have good pharmacokinetic properties, which makes it suitable for in vivo studies. However, there are also some limitations to using this compound in lab experiments. It is a relatively complex compound that requires specialized synthesis methods, which may limit its availability. Additionally, the exact mechanism of action of this compound is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,6-difluorophenyl)ethyl]piperidine. One potential area of research is the development of analogs of this compound with improved pharmacokinetic properties. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its effects on different physiological processes. Furthermore, this compound may have potential as a novel therapeutic agent for the treatment of several conditions, including pain, inflammation, anxiety, and depression. Therefore, future studies should focus on investigating the therapeutic potential of this compound in animal models and clinical trials.

Synthesis Methods

1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,6-difluorophenyl)ethyl]piperidine was synthesized using a specific method that involves the reaction of 1-acetyl-4-piperidinone with 2-(2,6-difluorophenyl)ethylamine. The resulting product was then treated with trifluoroacetic anhydride to obtain the final compound. This synthesis method has been reported to yield this compound in high purity and good yield.

Scientific Research Applications

1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,6-difluorophenyl)ethyl]piperidine has been the focus of several scientific studies due to its potential therapeutic applications. It has been reported to have antinociceptive and anti-inflammatory effects in animal models of pain and inflammation. Additionally, this compound has been shown to have anxiolytic and antidepressant-like effects in animal models of anxiety and depression. These findings suggest that this compound may have potential as a novel therapeutic agent for the treatment of pain, inflammation, anxiety, and depression.